Cas no 1421501-56-5 (2-ethoxy-1-{9-methyl-6,9-diazaspiro[4.5]decan-6-yl}ethan-1-one)

• Product Name: 2-ethoxy-1-{9-methyl-6,9-diazaspiro[4.5]decan-6-yl}ethan-1-one
• CAS No: 1421501-56-5
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5364752
• Update Time: 2025-07-19

2-ethoxy-1-{9-methyl-6,9-diazaspiro[4.5]decan-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-ethoxy-1-(9-methyl-6,9-diazaspiro[4.5]dec-6-yl)-
• 2-ethoxy-1-{9-methyl-6,9-diazaspiro[4.5]decan-6-yl}ethan-1-one

• Inchi： 1S/C13H24N2O2/c1-3-17-10-12(16)15-9-8-14(2)11-13(15)6-4-5-7-13/h3-11H2,1-2H3
• InChI Key： ZVLJNRHSTNHRQV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C)CC21CCCC2)COCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-ethoxy-1-{9-methyl-6,9-diazaspiro[4.5]decan-6-yl}ethan-1-one

Research Brief on 2-ethoxy-1-{9-methyl-6,9-diazaspiro[4.5]decan-6-yl}ethan-1-one (CAS: 1421501-56-5)

The compound 2-ethoxy-1-{9-methyl-6,9-diazaspiro[4.5]decan-6-yl}ethan-1-one (CAS: 1421501-56-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique diazaspiro[4.5]decane scaffold, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and receptor modulation. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its potential therapeutic applications.

One of the key areas of investigation has been the compound's role as a selective ligand for specific neurotransmitter receptors. Preliminary in vitro studies indicate that 2-ethoxy-1-{9-methyl-6,9-diazaspiro[4.5]decan-6-yl}ethan-1-one demonstrates high affinity for certain G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological and psychiatric conditions. The ethoxy and carbonyl functional groups in its structure appear to enhance its binding specificity, making it a valuable candidate for further drug development.

Recent advancements in synthetic methodologies have enabled more efficient production of this compound, addressing previous challenges related to yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly improves the scalability of the synthesis process. This breakthrough is expected to facilitate broader preclinical and clinical investigations, potentially accelerating its transition from bench to bedside.

In addition to its receptor-binding properties, 2-ethoxy-1-{9-methyl-6,9-diazaspiro[4.5]decan-6-yl}ethan-1-one has shown potential in modulating enzyme activity. Research published in Bioorganic & Medicinal Chemistry Letters highlights its inhibitory effects on specific enzymes involved in neurodegenerative pathways. These findings suggest that the compound could be repurposed for conditions such as Alzheimer's disease or Parkinson's disease, although further in vivo studies are required to validate these effects.

Despite its promise, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of this compound. Issues such as metabolic stability and blood-brain barrier penetration are currently under investigation. Collaborative efforts between academic and industrial researchers are underway to address these limitations, with the goal of developing derivatives with improved therapeutic indices.

In conclusion, 2-ethoxy-1-{9-methyl-6,9-diazaspiro[4.5]decan-6-yl}ethan-1-one (CAS: 1421501-56-5) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and versatile biological activities position it as a promising candidate for multiple therapeutic applications. Continued research and development efforts are expected to unlock its full potential, offering new avenues for treating complex CNS disorders.